Cas no 651013-83-1 (1(2H)-Naphthalenone, 3,4-dihydro-3-(hydroxymethyl)-7-methoxy-, (3S)-)

• Product name: 1(2H)-Naphthalenone, 3,4-dihydro-3-(hydroxymethyl)-7-methoxy-, (3S)-
• CAS No: 651013-83-1
• MF: C₁₂H₁₄O₃
• MW: 206.23776
• CID: 408009
• PubChem ID: 71377264

1(2H)-Naphthalenone, 3,4-dihydro-3-(hydroxymethyl)-7-methoxy-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone, 3,4-dihydro-3-(hydroxymethyl)-7-methoxy-, (3S)-
• DTXSID30799915
• (3S)-3-(Hydroxymethyl)-7-methoxy-3,4-dihydronaphthalen-1(2H)-one
• 651013-83-1

• Inchi： InChI=1S/C12H14O3/c1-15-10-3-2-9-4-8(7-13)5-12(14)11(9)6-10/h2-3,6,8,13H,4-5,7H2,1H3/t8-/m0/s1
• InChI Key： MFFXDEREWMSFGU-QMMMGPOBSA-N
• SMILES： COC1=CC2=C(CC(CC2=O)CO)C=C1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 1.2

Experimental Properties

• PSA: 46.53